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Cat. No.: B3026050

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Diheptadecanoyl-rac-glycerol is a high-purity diacylglycerol (DAG) that serves as a
critical component in lipid research and as a standard in lipidomics. Composed of a glycerol
backbone esterified with two heptadecanoic acid chains at the sn-1 and sn-2 positions, its
physicochemical properties are fundamental to its application in biological and pharmaceutical
studies. This technical guide provides a comprehensive overview of the known
physicochemical characteristics of 1,2-Diheptadecanoyl-rac-glycerol, detailed experimental
protocols for their determination, and visualizations of its role in cellular signaling and
experimental workflows.

Physicochemical Properties

The physicochemical properties of 1,2-Diheptadecanoyl-rac-glycerol are crucial for its
handling, storage, and application in experimental settings. While some specific experimental
values are not readily available in the literature, reasonable estimations can be made based on
its structure and data from analogous compounds.

General Properties
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Property Value Source
) 1,2-Diheptadecanoyl-rac-
Chemical Name -
glycerol
1,2-Diheptadecanoin,
Synonyms [1112]
DG(17:0/17:0/0:0)
CAS Number 98896-81-2 [1]
Molecular Formula C37H720s5 [1]
Molecular Weight 597.0 g/mol [1]
Physical State Solid [1]
Thermal Properties
Property Value Notes
This is an estimate based on
the melting point of the
corresponding triacylglycerol,
1,2,3-Triheptadecanoyl-rac-
Melting Point Estimated: 56-58 °C glycerol. Generally, the melting
point of 1,2-diacylglycerols is
similar to that of
triacylglycerols with the same
fatty acid composition[3].
Due to its high molecular
. ) ) weight and thermal lability, it is
Boiling Point Data not available

expected to decompose at

high temperatures.

Solubility
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Solvent Solubility Notes

Non-polar organic solvents Based on the general solubility
Expected to be soluble o

(e.g., Chloroform, Hexane) of lipids.

) Based on data for similar
Polar aprotic solvents (e.g.,

Expected to be soluble diacylglycerols like 1,2-
DMF, DMSO) .
Dipentadecanoyl-rac-glycerol.
Polar protic solvents (e.g., Expected to be sparingly Based on data for similar
Ethanol) soluble diacylglycerols.
Water Insoluble Consistent with its lipid nature.

Partition Coefficient

Property Value Notes

As a highly lipophilic molecule,
it is expected to have a high
positive logP value. This can
logP (Octanol/Water) Data not available be predicted using
computational methods such
as QSAR or physics-based
approaches[4][5][6].

Experimental Protocols

The following are detailed methodologies for determining the key physicochemical properties of
1,2-Diheptadecanoyl-rac-glycerol.

Determination of Melting Point (Capillary Method)

This protocol is a standard method for determining the melting point of solid fats and lipids.[7]
[BI[9][10][11]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
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e Capillary tubes (sealed at one end)
e Mortar and pestle

e Spatula

Procedure:

o Sample Preparation: A small amount of 1,2-Diheptadecanoyl-rac-glycerol is finely
powdered using a mortar and pestle.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end to
a height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

e Melting Point Determination:
o Arapid heating rate is initially used to determine an approximate melting range.
o The apparatus is allowed to cool to at least 15°C below the approximate melting point.

o A new sample is heated slowly, at a rate of 1-2°C per minute, through the expected
melting range.

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the onset of melting, and the temperature at which the entire sample becomes a clear liquid
is the completion of melting. The melting point is reported as this range.

Determination of Solubility (Qualitative)

This protocol provides a general method for assessing the solubility of lipids in various
solvents.[12][13][14][15][16]

Materials:
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1,2-Diheptadecanoyl-rac-glycerol

A selection of solvents (e.g., water, ethanol, chloroform, hexane, DMF, DMSO)

Test tubes and rack

Vortex mixer

Pipettes
Procedure:

o Sample Preparation: A small, accurately weighed amount of 1,2-Diheptadecanoyl-rac-
glycerol (e.g., 1 mg) is placed into separate, labeled test tubes.

o Solvent Addition: A fixed volume of each solvent (e.g., 1 mL) is added to the corresponding
test tube.

e Mixing: The test tubes are vortexed vigorously for 1-2 minutes to ensure thorough mixing.

o Observation: The tubes are allowed to stand at room temperature, and the solubility is
observed.

o Soluble: A clear, homogeneous solution is formed.
o Sparingly Soluble: A cloudy suspension or a small amount of undissolved solid remains.
o Insoluble: The solid remains undissolved, or two distinct phases are present.
e Reporting: The solubility is reported qualitatively for each solvent at the tested concentration.

Biological and Experimental Context

As a diacylglycerol, 1,2-Diheptadecanoyl-rac-glycerol is an important signaling molecule and
is utilized as an internal standard in lipidomics research.

Diacylglycerol Sighaling Pathway
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1,2-Diacylglycerols are key second messengers that activate Protein Kinase C (PKC), a family
of enzymes involved in a multitude of cellular processes.[17][18][19][20][21]

Phosphorylated
Substrate Proteins

Click to download full resolution via product page

Caption: Diacylglycerol (DAG) activation of the Protein Kinase C (PKC) signaling pathway.

Experimental Workflow: Lipidomics Analysis

1,2-Diheptadecanoyl-rac-glycerol, containing odd-chain fatty acids, is an ideal internal
standard in lipidomics as it is not naturally abundant in most biological systems.[22][23][24][25]
[26]
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Caption: A typical lipidomics workflow utilizing an internal standard.

Conclusion

1,2-Diheptadecanoyl-rac-glycerol is a valuable tool in lipid research. Understanding its
physicochemical properties is essential for its effective use. This guide provides a summary of
these properties, standardized protocols for their determination, and a contextual
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understanding of its role in cell biology and analytical chemistry. Further experimental
determination of properties such as melting point and logP would be beneficial for the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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